Cas no 946682-56-0 (N-3-(2-Amino-4-chlorophenoxy)phenylacetamide)

• Product Name: N-3-(2-Amino-4-chlorophenoxy)phenylacetamide
• CAS No: 946682-56-0
• MF: C₁₄H₁₃ClN₂O₂
• MW: 276.718222379684
• CID: 4721184
• Update Time: 2025-07-01

N-3-(2-Amino-4-chlorophenoxy)phenylacetamide Chemical and Physical Properties

Names and Identifiers

• N-[3-(2-AMINO-4-CHLOROPHENOXY)PHENYL]ACETAMIDE
• N-(3-(2-Amino-4-chlorophenoxy)phenyl)acetamide
• N-3-(2-Amino-4-chlorophenoxy)phenylacetamide

• Inchi： 1S/C14H13ClN2O2/c1-9(18)17-11-3-2-4-12(8-11)19-14-6-5-10(15)7-13(14)16/h2-8H,16H2,1H3,(H,17,18)
• InChI Key： SMNJRABXVYTNMC-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)N)OC1=CC=CC(=C1)NC(C)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 314
• Topological Polar Surface Area: 64.4

Additional information on N-3-(2-Amino-4-chlorophenoxy)phenylacetamide

N-3-(2-Amino-4-chlorophenoxy)phenylacetamide (CAS No. 946682-56-0): A Comprehensive Overview

N-3-(2-Amino-4-chlorophenoxy)phenylacetamide (CAS No. 946682-56-0) is a compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This article aims to provide a detailed and comprehensive overview of this compound, including its chemical structure, pharmacological properties, and recent research developments.

The chemical structure of N-3-(2-Amino-4-chlorophenoxy)phenylacetamide is characterized by a phenylacetamide moiety linked to a 2-amino-4-chlorophenoxy group. This unique structure confers the compound with a range of biological activities, making it a promising candidate for various therapeutic applications. The presence of the amino and chloro substituents on the phenyl ring is particularly noteworthy, as these functional groups can influence the compound's binding affinity and selectivity towards specific biological targets.

Recent studies have focused on the pharmacological properties of N-3-(2-Amino-4-chlorophenoxy)phenylacetamide. One notable area of research is its potential as an anti-inflammatory agent. In vitro studies have demonstrated that this compound exhibits significant anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that N-3-(2-Amino-4-chlorophenoxy)phenylacetamide could be a valuable candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Another area of interest is the compound's potential as an antitumor agent. Preclinical studies have shown that N-3-(2-Amino-4-chlorophenoxy)phenylacetamide can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the modulation of key signaling pathways such as the PI3K/AKT and MAPK pathways, which are frequently dysregulated in cancer cells. These findings highlight the potential of N-3-(2-Amino-4-chlorophenoxy)phenylacetamide as a novel therapeutic agent for cancer treatment.

In addition to its anti-inflammatory and antitumor properties, N-3-(2-Amino-4-chlorophenoxy)phenylacetamide has also been investigated for its neuroprotective effects. Studies have shown that this compound can protect neurons from oxidative stress and neurotoxicity, which are common features in neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. The neuroprotective effects are thought to be mediated through the activation of antioxidant defense mechanisms and the inhibition of pro-apoptotic signaling pathways.

The safety profile of N-3-(2-Amino-4-chlorophenoxy)phenylacetamide is another important aspect that has been explored in recent research. Preclinical toxicity studies have indicated that this compound exhibits low toxicity at therapeutic doses, with no significant adverse effects observed in animal models. These findings support the further development of N-3-(2-Amino-4-chlorophenoxy)phenylacetamide as a safe and effective therapeutic agent.

In conclusion, N-3-(2-Amino-4-chlorophenoxy)phenylacetamide (CAS No. 946682-56-0) is a promising compound with a diverse range of biological activities. Its potential applications in anti-inflammatory, antitumor, and neuroprotective therapies make it an exciting area of research in medicinal chemistry. Ongoing studies are expected to further elucidate the mechanisms underlying its biological effects and pave the way for its clinical development.